Cas no 851941-59-8 (1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
851941-59-8 structure
Product Name:1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:851941-59-8
MF:C17H28N5O2
MW:334.4365234375
CID:6348660
PubChem ID:74476879
Update Time:2025-07-12

1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-ylmethyl)purine-2,6-dione
    • 851941-59-8
    • Inchi: 1S/C17H28N5O2/c1-12(2)10-22-13(11-21-8-6-5-7-9-21)18-15-14(22)16(23)20(4)17(24)19(15)3/h12,14H,5-11H2,1-4H3/q+1
    • InChI Key: OKVMZDGURODOIO-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N(C)C(N1C)=O)=NC(CN1CCCCC1)=[N+]2CC(C)C

Computed Properties

  • Exact Mass: 334.22430015g/mol
  • Monoisotopic Mass: 334.22430015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 604
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.2Ų

1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0634-0622-2mg
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F0634-0622-5mg
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F0634-0622-10mg
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1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

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